Cas no 941537-18-4 (N-(pyridin-2-yl)methyl-3-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-(pyridin-2-yl)methyl-3-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 941537-18-4
• MF: C₁₇H₁₉N₃O₃S
• MW: 345.41606259346
• CID: 5429057
• Update Time: 2025-06-13

N-(pyridin-2-yl)methyl-3-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-2-ylmethyl)-3-pyrrolidin-1-ylsulfonylbenzamide
• N-(pyridin-2-yl)methyl-3-(pyrrolidine-1-sulfonyl)benzamide

• Inchi： 1S/C17H19N3O3S/c21-17(19-13-15-7-1-2-9-18-15)14-6-5-8-16(12-14)24(22,23)20-10-3-4-11-20/h1-2,5-9,12H,3-4,10-11,13H2,(H,19,21)
• InChI Key： BRVVSROVWRYGME-UHFFFAOYSA-N
• SMILES： C(NCC1=NC=CC=C1)(=O)C1=CC=CC(S(N2CCCC2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(pyridin-2-yl)methyl-3-(pyrrolidine-1-sulfonyl)benzamide

Introduction to N-(pyridin-2-ylmethyl)-3-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 941537-18-4)

N-(pyridin-2-ylmethyl)-3-(pyrrolidine-1-sulfonyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 941537-18-4, represents a promising candidate for further exploration in drug discovery and development. Its molecular architecture, featuring a benzamide core substituted with a pyridine and pyrrolidine moiety, suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

The benzamide moiety is a well-known pharmacophore in medicinal chemistry, often found in drugs that exhibit analgesic, anti-inflammatory, and neuroprotective effects. The presence of a sulfonyl group at the 3-position of the benzamide ring introduces additional functionality, which can modulate the compound's solubility, bioavailability, and binding affinity to biological targets. The pyridine ring, located at the N-(pyridin-2-ylmethyl) position, further enhances the compound's potential as a drug candidate by providing a hydrogen bond acceptor site and increasing its lipophilicity.

In recent years, there has been growing interest in the development of small molecules that can modulate neurotransmitter systems, particularly those involved in central nervous system (CNS) disorders. The combination of pyridine and pyrrolidine in N-(pyridin-2-ylmethyl)-3-(pyrrolidine-1-sulfonyl)benzamide suggests that it may interact with receptors or enzymes critical for neurotransmission. For instance, the pyridine moiety could potentially bind to nicotinic acetylcholine receptors (nAChRs), while the pyrrolidine sulfonyl group might interact with serotonergic or dopaminergic systems. Such interactions could make this compound a valuable tool for investigating the pathophysiology of neurological disorders and developing novel therapeutics.

The synthesis of N-(pyridin-2-ylmethyl)-3-(pyrrolidine-1-sulfonyl)benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in its synthesis include the formation of the benzamide core through condensation reactions, followed by functionalization with the pyridine and pyrrolidine moieties. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the desired substituents efficiently. The final product must undergo rigorous analytical characterization to confirm its identity and purity, typically using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC).

The pharmacological evaluation of N-(pyridin-2-ylmethyl)-3-(pyrrolidine-1-sulfonyl)benzamide has begun to reveal its potential as a lead compound for drug development. Initial in vitro studies have demonstrated its ability to modulate specific enzymatic activities relevant to CNS function. For example, preliminary data suggest that this compound may inhibit enzymes such as monoamine oxidase (MAO) or catechol-O-methyltransferase (COMT), which are involved in the metabolism of neurotransmitters like serotonin and dopamine. Such inhibitory activity could have therapeutic implications for disorders characterized by imbalances in these neurotransmitter systems.

In addition to its enzymatic effects, N-(pyridin-2-ylmethyl)-3-(pyrrolidine-1-sulfonyl)benzamide may also exhibit receptor-mediated effects. The pyridine moiety's ability to interact with nAChRs has been explored in detail, with studies indicating that it can modulate receptor function both in vitro and in vivo. This interaction could be particularly relevant for conditions such as Alzheimer's disease or nicotine dependence, where nAChR modulation plays a significant role. Furthermore, the pyrrolidine sulfonyl group's interaction with other receptors or ion channels remains an area of active investigation.

The potential therapeutic applications of N-(pyridin-2-ylmethyl)-3-(pyrrolidine-1-sulfonyl)benzamide are broad and encompass several neurological and psychiatric disorders. Its dual interaction potential with both enzymatic targets and receptors makes it a versatile candidate for further development. For instance, it may be explored as a treatment for depression or anxiety disorders by modulating serotonergic neurotransmission. Additionally, its ability to interact with dopaminergic systems could make it relevant for conditions such as Parkinson's disease or schizophrenia.

The development of novel therapeutics requires not only potent and selective compounds but also those that are safe and well-tolerated by patients. N-(pyridin-2-ylmethyl)-3-(pyrrolidine-1-sulfonyl strong>)benzamide has shown promise in preclinical safety studies, demonstrating acceptable pharmacokinetic profiles and minimal toxicity at relevant doses. However, further studies are needed to fully assess its safety profile before it can be considered for clinical translation. These studies will include detailed toxicological assessments across multiple organ systems and long-term exposure studies to evaluate any potential adverse effects.

The future direction of research on N-(< strong >pyridin - 2 - yl strong >methyl ) - 3 - (< strong > py r o l i d i ne - 1 - sul fo n y l strong >)be nz am ide will likely involve both computational modeling and experimental validation. Computational approaches such as molecular docking can help predict how this compound interacts with biological targets at an atomic level, providing insights into its mechanism of action. Experimental validation through structure-based drug design will refine these predictions and guide modifications to improve potency and selectivity.

In conclusion, N-(< strong > py ridi ne - 2 - y l strong >methyl ) - 3 - (< strong > p y r o l i d i ne - 1 - sul fo n y l strong >)be nz am ide (CAS No.< strong >941537 - 18 - 4 strong >) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of pharmacophoric elements suggests interactions with multiple biological targets relevant to CNS function, making it an attractive candidate for further exploration in drug discovery programs aimed at treating neurological and psychiatric disorders.